Cas no 58930-68-0 (2H-Pyran, 2-(2-heptynyloxy)tetrahydro-)

2H-Pyran, 2-(2-heptynyloxy)tetrahydro- structure
58930-68-0 structure
Product Name:2H-Pyran, 2-(2-heptynyloxy)tetrahydro-
CAS No:58930-68-0
MF:C12H20O2
MW:196.286004066467
CID:340417
PubChem ID:12861155
Update Time:2025-04-19

2H-Pyran, 2-(2-heptynyloxy)tetrahydro- Chemical and Physical Properties

Names and Identifiers

    • 2H-Pyran, 2-(2-heptynyloxy)tetrahydro-
    • 2-hept-2-ynoxyoxane
    • DTXSID50511717
    • 58930-68-0
    • 2-[(Hept-2-yn-1-yl)oxy]oxane
    • Inchi: 1S/C12H20O2/c1-2-3-4-5-7-10-13-12-9-6-8-11-14-12/h12H,2-4,6,8-11H2,1H3
    • InChI Key: UONPYQVXPXJAGP-UHFFFAOYSA-N
    • SMILES: O1CCCCC1OCC#CCCCC

Computed Properties

  • Exact Mass: 196.1464
  • Monoisotopic Mass: 196.146329876g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • PSA: 18.46
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